Target Description

CHRM1, or the M1 muscarinic acetylcholine receptor, is a G protein-coupled receptor primarily expressed in the central nervous system. It plays a crucial role in cognitive functions, learning, and memory by modulating neuronal excitability and neurotransmitter release. As a therapeutic target, CHRM1 agonists are being investigated for neurodegenerative diseases like Alzheimer's, aiming to restore cholinergic signaling and improve cognitive deficits. Antagonists may have applications in conditions such as irritable bowel syndrome or overactive bladder, though CNS side effects are a concern.
